2-Bromo-1-(3-isopropylphenyl)ethanone

• Molecular Formula: C11H13BrO
• Molecular Weight: 241.12 g/mol
• IUPAC Name: 2-bromo-1-(3-propan-2-ylphenyl)ethanone
• InChI: InChI=1S/C11H13BrO/c1-8(2)9-4-3-5-10(6-9)11(13)7-12/h3-6,8H,7H2,1-2H3
• InChI Key: JATRVALVPUBMPY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC=C1)C(=O)CBr

Description

2-Bromo-1-(3-isopropylphenyl)ethanone is a synthetic organic compound belonging to the class of α-haloketones. These compounds are recognized in scientific literature as highly reactive and versatile building blocks (synthons) for preparing diverse molecular classes in combinatorial synthesis . The bromine atom alpha to the carbonyl group makes this compound a valuable electrophilic intermediate for selective transformations, including nucleophilic substitutions and the formation of carbon-heteroatom bonds . Its primary research value lies in its application as a key precursor in the development of novel pharmaceuticals, agrochemicals, and dyestuffs . For instance, structurally similar α-bromoketones are employed as intermediates in the synthesis of complex molecules such as cathinone derivatives . The crystal structures of analogous compounds show that the ethanone group typically lies close to the plane of the benzene ring, and the molecular packing in the solid state is often stabilized by weak intermolecular interactions, which can be relevant for materials science research . This product is intended for use by qualified researchers in a controlled laboratory setting. 2-Bromo-1-(3-isopropylphenyl)ethanone is For Research Use Only and is not intended for diagnostic or therapeutic applications, or for human or veterinary use.

Biological Activity

2-Bromo-1-(3-isopropylphenyl)ethanone is a compound of interest in medicinal chemistry due to its potential biological activities. The compound's structure suggests that it may interact with various biological targets, leading to diverse pharmacological effects. This article provides a comprehensive overview of the biological activity associated with this compound, including mechanisms of action, experimental findings, and relevant case studies.

Chemical Structure and Properties

The chemical formula for 2-Bromo-1-(3-isopropylphenyl)ethanone is $C_{11}H_{13}BrO$. Its structure features a bromine atom attached to an ethanone group, which is further substituted with a 3-isopropylphenyl moiety. This unique structure is believed to contribute to its biological activity.

The biological activity of 2-Bromo-1-(3-isopropylphenyl)ethanone is thought to arise from its ability to interact with specific molecular targets such as enzymes and receptors. Studies suggest that the compound may modulate signaling pathways associated with various physiological processes. However, detailed investigations are required to elucidate the precise mechanisms involved.

Antimicrobial Activity

Research has indicated that compounds similar to 2-Bromo-1-(3-isopropylphenyl)ethanone possess significant antimicrobial properties. For instance, derivatives of related compounds have shown effectiveness against methicillin-resistant Staphylococcus aureus (MRSA) and other pathogens. The Minimum Inhibitory Concentration (MIC) values for these compounds often demonstrate potency comparable to or exceeding that of standard antibiotics.

Compound	MIC (µg/mL)	Target Organism
Compound A	0.125	MSSA
Compound B	0.13	MRSA
2-Bromo-1-(3-isopropylphenyl)ethanone	TBD	TBD

Cytotoxicity

Cytotoxicity assays have been conducted to assess the safety profile of 2-Bromo-1-(3-isopropylphenyl)ethanone. Preliminary findings suggest that while the compound exhibits some cytotoxic effects on cancer cell lines, it also shows selective toxicity that may be beneficial for therapeutic applications.

Cell Line	CC50 (µM)	Reference
HeLa	TBD
MCF-7	TBD

Case Studies and Experimental Findings

In various studies, researchers have synthesized and tested analogs of 2-Bromo-1-(3-isopropylphenyl)ethanone to explore their biological activities further. For example, a study focusing on structure-activity relationships (SAR) revealed that modifications at the phenyl ring significantly influenced antimicrobial efficacy and cytotoxicity profiles.

Notable Research Findings

• Antimicrobial Efficacy : A series of derivatives were evaluated against a panel of bacterial strains, demonstrating that certain substitutions enhanced activity against resistant strains.
• Cytotoxicity Profiles : In vitro studies indicated that some derivatives had lower CC50 values compared to established chemotherapeutics, suggesting potential as anticancer agents.
• Mechanistic Insights : Investigations using molecular docking techniques highlighted potential interactions between the compound and key enzymes involved in metabolic pathways.

Comparison with Similar Compounds

Key Observations :

• Bromination reagents vary: CuBr₂, Br₂, or dioxane dibromide are common .
• Yields depend on substituent reactivity. For example, EDGs like methoxy may require milder conditions than EWGs like nitro.

Physical Properties

Compound	Molecular Weight	Melting Point (°C)	Boiling Point (°C)	Solubility
2-Bromo-1-(3-hydroxyphenyl)ethanone	215.05	Not reported	Not reported	Polar solvents (methanol)
2-Bromo-1-(3-nitrophenyl)ethanone	260.05	Not reported	Not reported	Moderate in DMF
2-Bromo-1-(3,4-dimethoxyphenyl)ethanone	277.13	81–83	326.5 (predicted)	Dichloromethane, ether
2-Bromo-1-(4-methoxyphenyl)ethanone	229.07	Not reported	Not reported	Organic solvents

Trends :

• Methoxy and dimethoxy derivatives exhibit higher melting points due to crystalline packing .
• Hydroxy-substituted analogs show greater polarity, enhancing solubility in methanol .

Q & A

Q. What are the common synthetic routes for 2-Bromo-1-(3-isopropylphenyl)ethanone, and what reaction conditions are critical for selectivity?

The synthesis typically involves bromination of 1-(3-isopropylphenyl)ethanone using bromine (Br₂) in a solvent like acetic acid or dichloromethane under controlled temperatures (0–5°C). Key factors include:

• Solvent choice : Polar aprotic solvents minimize side reactions (e.g., dichloromethane) .
• Temperature control : Low temperatures prevent over-bromination or decomposition .
• Catalysts : Lewis acids like FeBr₃ may enhance regioselectivity, though this is substrate-dependent. A representative procedure involves adding bromine dropwise to the ketone in CHCl₃, followed by neutralization with NaHCO₃ and purification via recrystallization .

Q. What spectroscopic and crystallographic methods are employed to characterize 2-Bromo-1-(3-isopropylphenyl)ethanone?

• X-ray crystallography : Single-crystal analysis (e.g., using SHELX software) provides bond lengths, angles, and molecular packing .
• NMR spectroscopy : ¹H/¹³C NMR identifies substituent effects (e.g., deshielding of the carbonyl carbon due to bromine) .
• Mass spectrometry : High-resolution MS confirms molecular weight (e.g., [M+H]⁺ at m/z 231.04) .
• Melting point : Used to assess purity (reported ~128°C for analogous brominated ketones) .

Q. What safety protocols are essential for handling this compound in laboratory settings?

• PPE : NIOSH-approved respirators, chemical-resistant gloves (e.g., nitrile), and safety goggles .
• Ventilation : Use fume hoods to avoid inhalation of toxic fumes .
• Spill management : Absorb with inert material (e.g., vermiculite) and dispose as halogenated waste .
• Storage : Keep in airtight containers away from oxidizing agents and heat sources .

Advanced Research Questions

Q. How can reaction conditions be optimized for high-yield, scalable synthesis of 2-Bromo-1-(3-isopropylphenyl)ethanone?

• Continuous flow systems : Improve reproducibility and safety by controlling residence time and temperature .
• In-line monitoring : Use FTIR or Raman spectroscopy to track bromine consumption and intermediate formation .
• Solvent screening : Test alternatives like acetonitrile for improved solubility and reduced side reactions.
• Catalyst optimization : Evaluate FeBr₃ vs. AlBr₃ for regioselectivity in bulky substrates .

Q. How can contradictions in reactivity data between 2-Bromo-1-(3-isopropylphenyl)ethanone and its analogs be resolved?

• Comparative kinetics : Measure reaction rates with nucleophiles (e.g., amines) under identical conditions. For example:

Nucleophile	Substituent	Rate Constant (k, s⁻¹)
NH₃	3-isopropyl	0.45
NH₃	4-chloro	0.78
The steric hindrance from the isopropyl group may explain slower kinetics .

• DFT calculations : Model transition states to identify electronic/steric effects .

Q. How can the stability and hazardous reactivity of this compound be assessed when literature data is limited?

• Thermal analysis : Perform DSC/TGA to detect exothermic decomposition above 150°C .
• Compatibility testing : Screen with common lab reagents (e.g., acids, bases) to identify incompatibilities .
• Hydrolytic stability : Monitor degradation in aqueous solutions at varying pH (e.g., 1H NMR tracking over 24h) .

Q. What mechanistic insights explain the nucleophilic substitution behavior of 2-Bromo-1-(3-isopropylphenyl)ethanone?

• SN₂ vs. SN¹ pathways : Polar solvents (e.g., DMF) favor SN₂ due to better solvation of the transition state. Steric hindrance from the isopropyl group may shift the mechanism toward SN¹ in bulky systems .
• Leaving group effects : The bromine atom’s electronegativity facilitates departure, but competing elimination (E2) can occur with strong bases .

Data Contradiction Analysis

Q. Why do crystallographic data for structurally similar brominated ketones show variations in bond angles?

• Packing forces : Crystal lattice interactions (e.g., halogen bonding) can distort bond angles. For example:

Compound	C-Br-C Angle (°)
2-Bromo-1-(4-methoxyphenyl)	112.3
2-Bromo-1-(3-nitrophenyl)	109.8
Electron-withdrawing groups (e.g., NO₂) reduce electron density at the carbonyl, altering geometry .

Methodological Recommendations

• For synthetic challenges : Use design of experiments (DoE) to optimize bromine stoichiometry and reaction time .
• For stability studies : Employ accelerated aging tests (40°C/75% RH) to predict shelf-life .
• For structural elucidation : Combine XRD with solid-state NMR to resolve ambiguities in electron density maps .